1-Methylpiperazin-2-one trifluoroacetate
Overview
Description
1-Methylpiperazin-2-one trifluoroacetate (MPTFA) is a synthetic compound with a wide range of applications in scientific research. It is a white crystalline solid with a melting point of 124-125°C and a boiling point of 144-145°C. MPTFA is a versatile compound with many potential uses in laboratory experiments, and its biochemical and physiological effects are well-documented. In
Scientific Research Applications
1-Methylpiperazin-2-one trifluoroacetate has a wide range of applications in scientific research. It is used as a reagent in organic synthesis, and it is also used to study the structure and function of proteins. 1-Methylpiperazin-2-one trifluoroacetate has been used to study the interactions between proteins and small molecules, and it has been used to study the structure and function of enzymes. 1-Methylpiperazin-2-one trifluoroacetate is also used to study the binding of drugs to their target proteins.
Mechanism Of Action
The mechanism of action of 1-Methylpiperazin-2-one trifluoroacetate is not well understood. However, it is believed that 1-Methylpiperazin-2-one trifluoroacetate binds to the active site of a protein and modifies its structure and function. This binding can either activate or inhibit the protein, depending on the concentration of 1-Methylpiperazin-2-one trifluoroacetate.
Biochemical And Physiological Effects
The biochemical and physiological effects of 1-Methylpiperazin-2-one trifluoroacetate are not well understood. However, it is believed that 1-Methylpiperazin-2-one trifluoroacetate can cause changes in the structure and function of proteins, which can lead to changes in the biochemical pathways of the cell. In addition, 1-Methylpiperazin-2-one trifluoroacetate can also affect the metabolism of the cell, which can lead to changes in the physiological processes of the cell.
Advantages And Limitations For Lab Experiments
The main advantage of using 1-Methylpiperazin-2-one trifluoroacetate in laboratory experiments is its versatility. It can be used to study the structure and function of proteins, as well as the interactions between proteins and small molecules. Additionally, 1-Methylpiperazin-2-one trifluoroacetate can be used to study the binding of drugs to their target proteins. However, one of the limitations of using 1-Methylpiperazin-2-one trifluoroacetate is that it can be toxic at high concentrations, and it can also cause changes in the biochemical pathways of the cell.
Future Directions
There are a number of potential future directions for the use of 1-Methylpiperazin-2-one trifluoroacetate in scientific research. One potential future direction is to use 1-Methylpiperazin-2-one trifluoroacetate to study the structure and function of proteins in different organisms, such as bacteria and viruses. Additionally, 1-Methylpiperazin-2-one trifluoroacetate could be used to study the interactions between proteins and small molecules in different organisms. Finally, 1-Methylpiperazin-2-one trifluoroacetate could be used to study the binding of drugs to their target proteins in different organisms.
properties
IUPAC Name |
1-methylpiperazin-2-one;2,2,2-trifluoroacetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H10N2O.C2HF3O2/c1-7-3-2-6-4-5(7)8;3-2(4,5)1(6)7/h6H,2-4H2,1H3;(H,6,7) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IGKQGGBDLSXHJP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCNCC1=O.C(=O)(C(F)(F)F)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11F3N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60673956 |
Source
|
| Record name | Trifluoroacetic acid--1-methylpiperazin-2-one (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60673956 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
228.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Methylpiperazin-2-one trifluoroacetate | |
CAS RN |
194350-88-4 |
Source
|
| Record name | Trifluoroacetic acid--1-methylpiperazin-2-one (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60673956 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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